2-[methyl-[(4-methylphenyl)methyl]amino]-N-(3-methyl-1,2-oxazol-5-yl)propanamide

• IUPAC Name: 2-[methyl-[(4-methylphenyl)methyl]amino]-N-(3-methyl-1,2-oxazol-5-yl)propanamide
• InChI: InChI=1S/C16H21N3O2/c1-11-5-7-14(8-6-11)10-19(4)13(3)16(20)17-15-9-12(2)18-21-15/h5-9,13H,10H2,1-4H3,(H,17,20)
• InChI Key: QWKGKLNRPXQMGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(C)C(C)C(=O)NC2=CC(=NO2)C
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

2-[methyl-[(4-methylphenyl)methyl]amino]-N-(3-methyl-1,2-oxazol-5-yl)propanamide, also known as MPMPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-[methyl-[(4-methylphenyl)methyl]amino]-N-(3-methyl-1,2-oxazol-5-yl)propanamide has been shown to modulate the activity of several neurotransmitter systems in the brain, including the cholinergic, dopaminergic, and serotonergic systems. It has been suggested that this compound may act as a positive allosteric modulator of nicotinic acetylcholine receptors, which are involved in cognitive function and memory. Additionally, this compound has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in animal models. It has been shown to improve cognitive function and memory in mice, as well as reduce depressive-like behavior in rats. Additionally, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[methyl-[(4-methylphenyl)methyl]amino]-N-(3-methyl-1,2-oxazol-5-yl)propanamide for lab experiments is its high potency and selectivity for its target receptors. This allows for precise modulation of neurotransmitter systems in animal models. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in animal experiments.

Future Directions

There are several future directions for research on 2-[methyl-[(4-methylphenyl)methyl]amino]-N-(3-methyl-1,2-oxazol-5-yl)propanamide. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the precise mechanism of action of this compound and its effects on neurotransmitter systems in the brain. Finally, the development of more stable analogs of this compound may improve its utility as a research tool and potential drug candidate.

Synthesis Methods

The synthesis of 2-[methyl-[(4-methylphenyl)methyl]amino]-N-(3-methyl-1,2-oxazol-5-yl)propanamide involves the reaction of 4-methylbenzylamine with 3-methyl-5-(2-oxo-1,3-oxazolidin-5-yl)pentanoic acid, followed by the addition of methyl iodide. The resulting product is then purified through column chromatography to obtain pure this compound. This synthesis method has been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

2-[methyl-[(4-methylphenyl)methyl]amino]-N-(3-methyl-1,2-oxazol-5-yl)propanamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. One of the main areas of research has been its use as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.